Cas no 2229438-27-9 (2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile
• CAS No: 2229438-27-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5936486
• PubChem ID: 165689959
• Update Time: 2025-07-17

2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile
• 2229438-27-9
• EN300-1823085

• Inchi： 1S/C12H15NO2/c1-4-15-10-7-5-6-9(11(10)14)12(2,3)8-13/h5-7,14H,4H2,1-3H3
• InChI Key： UVXRCTMFBYDEIQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1O)C(C#N)(C)C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile

Research Briefing on 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile (CAS: 2229438-27-9)

2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile (CAS: 2229438-27-9) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitrile and phenolic functional groups, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile, with particular emphasis on its role as an intermediate in the production of more complex bioactive molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity and purity of the compound. These efforts are critical for ensuring reproducibility and scalability in pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile exhibits moderate inhibitory effects on certain enzymatic targets, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are implicated in inflammatory pathways, suggesting that the compound could serve as a lead structure for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for these effects.

Another area of interest is the compound's potential as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, derivatives of 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile have been explored for their ability to modulate neurotransmitter systems, particularly those involved in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Early-stage animal models have shown encouraging results, although extensive preclinical and clinical evaluations are still required.

Despite these promising findings, challenges remain in the development of 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into viable drug candidates.

In conclusion, 2-(3-ethoxy-2-hydroxyphenyl)-2-methylpropanenitrile represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and preliminary biological activities make it a valuable subject for further research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic methodologies, could pave the way for the development of novel treatments for inflammatory and neurodegenerative diseases.